Cas no 112-53-8 (1-Dodecanol)

• Product Name: 1-Dodecanol
• CAS No: 112-53-8
• MF: C₁₂H₂₆O
• MW: 186.334244251251
• MDL: MFCD00004753
• CID: 35749
• PubChem ID: 8193
• Update Time: 2025-09-17

1-Dodecanol Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanol
• Alcohol, C12
• Dodecan-1-ol
• Lauryl alcohol
• Dodecyl alcohol
• dodecanol
• Hydroxydodecane
• Undecyl carbinol
• K12
• Alcohol C12,Dodecyl alcohol,Lauryl alcohol
• co12
• Lorol
• Pisol
• s1298
• epal12
• lauryl
• lorol5
• lorol7
• CO 12
• S 1298
• n-Dodecyl alcohol
• Lauric alcohol
• Laurinic alcohol
• Dodecylalcohol
• 1-Dodecyl alcohol
• n-Dodecan-1-ol
• n-Dodecanol
• Duodecyl alcohol
• 1-Hydroxydodecane
• Siponol L5
• Karukoru 20
• Siponol 25
• Lorol 5
• Lorol 7
• Lauryl 24
• Lorol 11
• Alfol 12
• Sipol L12
• Siponol L2
• Lauroyl alcohol
• n-Lauryl alcohol
• C12 alcohol
• Hainol 12SS
• Conol 20PP
• Conol 20P
• Dodecy
• Dodecyl alcoho
• Conol 20
• 112-53-8
• 27342-88-7

• MDL： MFCD00004753
• Inchi： 1S/C12H26O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h13H,2-12H2,1H3
• InChI Key： LQZZUXJYWNFBMV-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCO
• BRN： 1738860

Computed Properties

• Exact Mass: 186.19800
• Monoisotopic Mass: 186.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 10
• Complexity: 81.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Light yellow oily liquid or solid, crystallized as flakes in acetic acid. It has a slight fragrance of moonlight and violet, with a rather weak but long-lasting oil smell.
• Density: 0.833 g/mL at 25 °C(lit.)
• Melting Point: 22-26 °C (lit.)
• Boiling Point: 260-262 °C(lit.)
• Flash Point: Fahrenheit: 249.8 ° f < br / > Celsius: 121 ° C < br / >
• Refractive Index: n20/D 1.442(lit.)
• Solubility: water: slightly soluble1g/L at 23°C
• Water Partition Coefficient: Insoluble
• PSA: 20.23000
• LogP: 3.89960
• Merck: 3405
• Vapor Pressure: 0.1 mmHg ( 20 °C)
• FEMA: 2617
• Solubility: Insoluble in water, soluble in ethanol and diethyl ether.

1-Dodecanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335,H410
• Warning Statement： P261,P273,P305+P351+P338,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：1
• Hazard Category Code： 36-50/53
• Safety Instruction： S61-S37/39-S29-S26-S60-S36
• RTECS：JR5775000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：4%
• Safety Term：9
• Packing Group：III
• Risk Phrases：R36/38; R50/53
• Packing Group：III
• Hazard Level：9
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Natural Products and Extracts Flavors and Fragrances
• Solvents and Organic Chemicals Organic Compounds
• Solvents and Organic Chemicals Organic Solvents